Cas no 116286-87-4 (3,4-dihydro-4-oxo-1-Phthalazinecarboxaldehyde)

• Product Name: 3,4-dihydro-4-oxo-1-Phthalazinecarboxaldehyde
• CAS No: 116286-87-4
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 1100212
• PubChem ID: 15728969
• Update Time: 2025-04-20

3,4-dihydro-4-oxo-1-Phthalazinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-4-oxo-1-Phthalazinecarboxaldehyde
• phthalazin-1 (2h)-one-4-carbaldehyde
• SCHEMBL4821149
• phthalazin-1(2h)-one-4-carbaldehyde
• 116286-87-4
• DTXSID801251090
• PBJJLZYNPLMYDZ-UHFFFAOYSA-N

• Inchi： 1S/C9H6N2O2/c12-5-8-6-3-1-2-4-7(6)9(13)11-10-8/h1-5H,(H,11,13)
• InChI Key： PBJJLZYNPLMYDZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C=O)=NN1

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.5Ų